N-(2-cyclopropyl-2-hydroxypropyl)-2,4-difluorobenzamide

• IUPAC Name: N-(2-cyclopropyl-2-hydroxypropyl)-2,4-difluorobenzamide
• InChI: InChI=1S/C13H15F2NO2/c1-13(18,8-2-3-8)7-16-12(17)10-5-4-9(14)6-11(10)15/h4-6,8,18H,2-3,7H2,1H3,(H,16,17)
• InChI Key: NOFACJJAJZGGOG-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(=O)C1=C(C=C(C=C1)F)F)(C2CC2)O
• Molecular Formula: C13H15F2NO2
• Molecular Weight: 255.26 g/mol

Description

N-(2-Cyclopropyl-2-hydroxypropyl)-2,4-difluorobenzamide is a chemical compound with the molecular formula C14H16F2N2O3. It has an average mass of 298.285 Da and a monoisotopic mass of 298.112885 Da.

Molecular Structure Analysis

The molecular structure of N-(2-cyclopropyl-2-hydroxypropyl)-2,4-difluorobenzamide consists of 14 carbon atoms, 16 hydrogen atoms, 2 fluorine atoms, 2 nitrogen atoms, and 3 oxygen atoms. The exact spatial arrangement of these atoms and the bonds between them are not specified in the available resources.

Scientific Research Applications

Biosensor Development

A study by Karimi-Maleh et al. (2014) highlights the development of a highly sensitive biosensor utilizing a novel modified electrode for the electrocatalytic determination of glutathione in the presence of piroxicam. This research illustrates the potential application of benzamide derivatives in enhancing the performance of biosensors for detecting biologically significant molecules (Karimi-Maleh et al., 2014).

Radiopharmaceutical Synthesis

Research conducted by Zlatopolskiy et al. (2012) explores the use of nitrile oxide cycloadditions for the facile synthesis of 18F-labelled compounds, which are crucial in the development of radiopharmaceuticals. This demonstrates the applicability of benzamide analogs in creating low-molecular-weight compounds for medical imaging purposes (Zlatopolskiy et al., 2012).

Metabolic Studies

The work by Ross et al. (1983) investigates the metabolic conversion of N-methyl and N,N-dimethylbenzamides to N-hydroxymethyl compounds, providing insights into the metabolic pathways and stability of benzamide derivatives. This research contributes to understanding the biotransformation processes of benzamide-based compounds in biological systems (Ross et al., 1983).

AMPA Receptor Ligands

Kronenberg et al. (2007) synthesized and evaluated a fluorine-18-labelled benzamide derivative as a potential AMPA receptor ligand for cerebral imaging. Although the compound showed high non-specific binding, this study underscores the exploration of benzamide analogs in developing neuroimaging agents (Kronenberg et al., 2007).

Polymer Synthesis

Butt et al. (2005) report on the synthesis and characterization of novel aromatic polyimides using benzamide derivatives. This highlights the role of benzamide-based compounds in the development of new materials with potential applications in various industries (Butt et al., 2005).